Cas no 1596690-35-5 (1-(1-ethyl-1H-imidazol-2-yl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(1-ethyl-1H-imidazol-2-yl)-2,2,2-trifluoroethan-1-amine
• CAS No: 1596690-35-5
• MF: C₇H₁₀F₃N₃
• MW: 193.16961145401
• CID: 6309511
• PubChem ID: 115860119
• Update Time: 2025-05-19

1-(1-ethyl-1H-imidazol-2-yl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-imidazol-2-yl)-2,2,2-trifluoroethan-1-amine
• EN300-1939088
• 1596690-35-5

• Inchi： 1S/C7H10F3N3/c1-2-13-4-3-12-6(13)5(11)7(8,9)10/h3-5H,2,11H2,1H3
• InChI Key： BYUDBVPIZVPLOQ-UHFFFAOYSA-N
• SMILES： FC(C(C1=NC=CN1CC)N)(F)F

Computed Properties

• Exact Mass: 193.08268182g/mol
• Monoisotopic Mass: 193.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1-ethyl-1H-imidazol-2-yl)-2,2,2-trifluoroethan-1-amine

Comprehensive Overview of 1-(1-ethyl-1H-imidazol-2-yl)-2,2,2-trifluoroethan-1-amine (CAS No. 1596690-35-5): Properties, Applications, and Industry Insights

1-(1-ethyl-1H-imidazol-2-yl)-2,2,2-trifluoroethan-1-amine, identified by its CAS number 1596690-35-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique imidazole core coupled with a trifluoroethylamine moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its structural attributes, including the ethyl-substituted imidazole and electron-withdrawing trifluoromethyl group, contribute to its reactivity and potential applications in drug discovery.

In recent years, the demand for fluorinated compounds like 1-(1-ethyl-1H-imidazol-2-yl)-2,2,2-trifluoroethan-1-amine has surged due to their enhanced metabolic stability and bioavailability. Researchers are actively exploring its role in designing kinase inhibitors and GPCR-targeted therapies, aligning with trends in personalized medicine. The compound’s CAS 1596690-35-5 is frequently cited in patents related to anti-inflammatory and antiviral agents, reflecting its relevance in addressing global health challenges.

The synthesis of 1-(1-ethyl-1H-imidazol-2-yl)-2,2,2-trifluoroethan-1-amine typically involves multi-step reactions, including imidazole alkylation and reductive amination. Its trifluoroethylamine segment is particularly valuable for modulating the physicochemical properties of lead compounds, a strategy emphasized in fragment-based drug design (FBDD). This aligns with the growing focus on AI-driven molecular optimization, where such building blocks are prioritized for their predictable pharmacokinetic profiles.

Beyond pharmaceuticals, CAS 1596690-35-5 has potential applications in agrochemical innovation. The imidazole scaffold is known to interact with plant enzymes, making derivatives of this compound candidates for developing next-generation herbicides or pesticides. With sustainability being a key industry driver, researchers are investigating its eco-friendly derivatives to reduce environmental persistence while maintaining efficacy.

Analytical characterization of 1-(1-ethyl-1H-imidazol-2-yl)-2,2,2-trifluoroethan-1-amine relies on advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards for pharmaceutical intermediates. The compound’s stability under various pH conditions and thermal gradients is also a critical parameter for industrial-scale production.

Market trends indicate rising investments in fluorine chemistry, with CAS 1596690-35-5 positioned as a high-value intermediate. Its compatibility with continuous flow chemistry systems further enhances its appeal, as manufacturers seek to optimize efficiency and reduce waste. Additionally, the compound’s role in proteolysis-targeting chimeras (PROTACs) highlights its relevance in cutting-edge therapeutic modalities.

In summary, 1-(1-ethyl-1H-imidazol-2-yl)-2,2,2-trifluoroethan-1-amine (1596690-35-5) exemplifies the intersection of structural ingenuity and practical utility in modern chemistry. As industries prioritize green synthesis and targeted drug delivery, this compound is poised to remain a focal point in both academic and industrial research landscapes.